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This application note details a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for the

simultaneous determination of bupirimate and its metabolite ethirimol in cucumbers, using Ultrahigh-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) [1]. The method

demonstrates high efficiency and reliability for monitoring fungicide residues to ensure food safety.

Experimental Protocol

1. Reagents and Materials

Solvents: Acetonitrile (LC-MS grade)
Extraction Salts: A salt mixture typically includes 4.0 g of anhydrous MgSO₄, 1.0 g of NaCl, 1.0 g of

trisodium citrate dihydrate, and 0.5 g of disodium hydrogen citrate sesquihydrate [2]. The original
unbuffered method is also applicable [3].

d-SPE Clean-up Sorbents: Primary Secondary Amine (PSA, 50 mg) and Graphitized Carbon Black
(GCB, 20 mg) for a 10 g sample [1].

Standard Solutions: Certified reference standards of Bupirimate and Ethirimol.

2. Equipment

Analytical balance

Vortex mixer
Centrifuge

Volumetric tubes (50 mL and 15 mL)
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UPLC-MS/MS system

3. Sample Preparation Workflow The following diagram illustrates the optimized sample preparation

workflow:
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QuEChERS Sample Preparation Workflow

Weigh 10.0 g of
homogenized cucumber

Add 10 mL Acetonitrile
(2% acetic acid, v/v, optional)

Vortex vigorously
for 1 minute

Add salt mixture
(MgSO₄, NaCl, citrate buffers)

Vortex for 2 minutes,
then centrifuge

Transfer 4-6 mL supernatant
to d-SPE tube

d-SPE: Add 50 mg PSA & 20 mg GCB
Vortex and centrifuge

Transfer supernatant for
acidification (optional)

Analyze by UPLC-MS/MS
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4. Key Optimization Steps

Purification: The combination of 50 mg PSA and 20 mg GCB was identified as optimal for the
cucumber matrix. PSA effectively removes sugars, fatty acids, and organic acids, while GCB adsorbs

pigments like chlorophyll, which are common in cucumbers [1] [4].
Acidification: For stability of base-labile compounds, the final extract can be slightly acidified by

adding a small volume of formic acid after the d-SPE clean-up step [3].

Method Validation Data

The established method was rigorously validated, showing excellent performance for routine analysis [1].

Table 1: Method Validation Parameters for Cucumber Analysis

Analyte
Linear Range
(mg/L)

Correlation
Coefficient (R²)

LOQ
(mg/kg)

Average
Recovery (%)

RSD
(%)

Bupirimate 0.001 - 0.5 1.0000 0.01 95.2 - 98.7 0.92 -

5.54

Ethirimol 0.001 - 0.5 1.0000 0.01 95.2 - 98.7 0.92 -

5.54

LOQ: Limit of Quantification; RSD: Relative Standard Deviation

Application Notes: Residue and Risk Assessment

This validated method was successfully applied to field trials in China, providing critical data on the real-

world behavior of these fungicides.

Table 2: Terminal Residues and Dietary Risk Assessment in Cucumber
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Assessment
Aspect

Findings Implication

Terminal
Residues

Bupirimate residues at harvest were below the

Maximum Residue Limit (MRL) [1]. Ethirimol
was detected only in regions with high

bupirimate residues [1].

Supports the safe use of

bupirimate according to Good
Agricultural Practices.

Dissipation
Dynamics

Bupirimate degrades rapidly in cucumbers,

with half-lives (t₁/₂) ranging from 0.57 to 1.39
days across different regions [1].

Indicates a short persistence,

reducing long-term residue
concerns.

Dietary Risk
Assessment

The Risk Quotient (RQ) for the combined
residues of bupirimate and ethirimol was

calculated to be less than 1.3% [1].

The long-term dietary risk from
cucumber consumption is

considered low for the general
population.

Key Takeaways for Researchers

Matrix Matters: The cucumber matrix, rich in pigments, necessitates the use of GCB in the d-SPE
clean-up to achieve accurate detection and protect the instrument [1].

Metabolite Monitoring: For a complete risk assessment, it is crucial to monitor ethirimol, the
primary metabolite of bupirimate, as regulatory guidelines define the residue for dietary risk as the

sum of both compounds [1] [4].
Proven Reliability: The method provides high recovery rates and low relative standard deviations,

making it a robust and reliable choice for regulatory monitoring and food safety programs [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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